4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole

• IUPAC Name: 4-methyl-1-(2-methyl-5-nitrophenyl)sulfonylimidazole
• InChI: InChI=1S/C11H11N3O4S/c1-8-3-4-10(14(15)16)5-11(8)19(17,18)13-6-9(2)12-7-13/h3-7H,1-2H3
• InChI Key: HJKXCACVMJCTAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)N2C=C(N=C2)C
• Molecular Formula: C11H11N3O4S
• Molecular Weight: 281.29 g/mol

Description

4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole, also known as MNPSI, is a chemical compound that has gained attention in recent years due to its potential application in scientific research.

Mechanism of Action

4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole is believed to exert its inhibitory effects on enzymes and proteins through the formation of covalent bonds with specific amino acid residues in their active sites. This results in the disruption of the enzyme or protein's function, leading to a decrease in its activity.
Biochemical and Physiological Effects:
4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole has been shown to have a range of biochemical and physiological effects, depending on the specific enzyme or protein it targets. For example, inhibition of carbonic anhydrase can lead to a decrease in the production of bicarbonate ions, which play a role in maintaining acid-base balance in the body. Inhibition of acetylcholinesterase can lead to an increase in the levels of the neurotransmitter acetylcholine, which can affect cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole in lab experiments is its high specificity for certain enzymes and proteins, which allows for targeted inhibition and analysis of their function. However, 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole may also have off-target effects on other enzymes or proteins, which can complicate data interpretation. Additionally, the synthesis of 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole can be complex and time-consuming, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole. One area of interest is the development of more efficient and scalable synthesis methods for 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole. Additionally, further studies are needed to fully understand the mechanism of action of 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole and its effects on various enzymes and proteins. 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole may also have potential as a therapeutic agent for certain diseases, such as cancer, although more research is needed to evaluate its safety and efficacy in this context.

Synthesis Methods

4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole can be synthesized through a multi-step process involving the reaction of 2-methyl-5-nitrobenzenesulfonic acid with 4-methylimidazole in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole in high purity.

Scientific Research Applications

4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole has been found to have potential application in scientific research, particularly in the field of biochemistry. It has been shown to inhibit the activity of certain enzymes, such as carbonic anhydrase and acetylcholinesterase, which are involved in various physiological processes. 4-methyl-1-[(2-methyl-5-nitrophenyl)sulfonyl]-1H-imidazole has also been studied as a potential inhibitor of the protein kinase CK2, which has been implicated in the development of cancer.